Cas no 2060062-65-7 (2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride)

• Product Name: 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride
• CAS No: 2060062-65-7
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• MDL: MFCD30501779
• CID: 5173803
• PubChem ID: 137704012
• Update Time: 2025-10-29

2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine, 7-methyl-2-(trifluoromethyl)-, hydrochloride (1:1)
• 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride

• MDL： MFCD30501779
• Inchi： 1S/C12H13F3N2.ClH/c1-7-3-2-4-8-9(5-6-16)11(12(13,14)15)17-10(7)8;/h2-4,17H,5-6,16H2,1H3;1H
• InChI Key： PHPVRVWKPBVUKH-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=C(C=CC=C12)C)C(F)(F)F)CN.Cl

Additional information on 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride

Introduction to 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride (CAS No. 2060062-65-7)

2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride, identified by its CAS number 2060062-65-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules well-documented for their diverse pharmacological properties. The structural features of this molecule, particularly the presence of a methyl group at the 7-position, a trifluoromethyl substituent at the 2-position, and an amine functional group linked to an ethyl chain, contribute to its unique chemical and biological profile.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This property is particularly advantageous in drug development, where solubility is a critical factor influencing bioavailability and therapeutic efficacy.

In recent years, indole derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, neurological disorders, and infectious diseases. The trifluoromethyl group in this molecule is known to modulate the electronic properties of the aromatic ring, thereby influencing its interactions with biological targets. This modification has been strategically employed in medicinal chemistry to enhance binding affinity and selectivity.

One of the most compelling aspects of 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride is its reported activity as a modulator of certain enzyme pathways. Specifically, studies have suggested that this compound may interact with enzymes involved in signal transduction and inflammation regulation. These pathways are frequently dysregulated in various pathological conditions, making them attractive targets for therapeutic intervention.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The three-dimensional structure of 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride has been modeled using molecular dynamics simulations, providing insights into its binding mode with potential biological targets. These simulations have highlighted the importance of the methyl and trifluoromethyl groups in stabilizing interactions with protein receptors, suggesting that these substituents play a crucial role in determining the compound's pharmacological effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the indole core and introduce the desired functional groups. The efficiency of these synthetic routes is critical for large-scale production and cost-effectiveness in pharmaceutical applications.

In preclinical studies, 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride has demonstrated promising results in models of inflammation and pain management. The compound's ability to interact with specific receptor subtypes has been linked to its anti-inflammatory effects. Additionally, its structural similarity to known bioactive molecules suggests potential therapeutic applications in other disease areas.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro toxicity assays have been conducted to evaluate the potential adverse effects of 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride, ensuring that it meets safety standards before proceeding to clinical trials. These studies have provided valuable data on its metabolic stability and potential side effects.

The role of fluorine-containing compounds in pharmaceuticals cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability and metabolic clearance rates. The trifluoromethyl group in this compound exemplifies how fluorine can enhance drug-like characteristics, making it an attractive scaffold for further derivatization.

As research continues to uncover new therapeutic targets, compounds like 2-7-methyl-2-(trifluoromethyl)-1H-indol-3-ylethan-1-amine hydrochloride are likely to play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for designing molecules with enhanced specificity and reduced side effects compared to existing treatments.

The integration of high-throughput screening technologies has accelerated the identification of bioactive compounds such as this one. Automated assays allow researchers to rapidly test thousands of molecules for activity against various biological targets, streamlining the drug discovery process. The success of these technologies relies on having well-characterized compounds like 2-methyl-trifluoromethyl-indolyl ethanamine hydrochloride (CAS No. 2060062–65–7) as starting points for further optimization.

In conclusion, 2-methyl-trifluoromethyl-indolyl ethanamine hydrochloride (CAS No. 2060062–65–7) represents a promising candidate for therapeutic development due to its unique structural features and reported biological activities. Ongoing research continues to explore its potential applications in medicine, driven by advances in synthetic chemistry and computational modeling. As our understanding of disease mechanisms evolves, compounds like this one are poised to contribute significantly to the development of novel treatments.